Anti-Respiratory Syncytial Virus

Description

Anti-Respiratory Syncytial Virus (RSV) refers to therapeutic or prophylactic strategies aimed at preventing or treating infections caused by the Respiratory Syncytial Virus. RSV is a common respiratory pathogen that can cause severe lower respiratory tract infections, particularly in infants, young children, and immunocompromised individuals. Strategies include antiviral medications, monoclonal antibodies for passive immunization (e.g., palivizumab, nirsevimab), and vaccine development.